BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Guide: 2"-O-Galloylhyperin
Bioactivity & Potency[1][2][3]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2'-0O-galloylhyperin
CAS No.: 69624-79-9
Cat. No.: B1254111
Get Quote

Executive Summary

Verdict:Yes, in specific high-value therapeutic contexts. 2"-O-galloylhyperin (2"-O-GH) exhibits
significantly enhanced potency compared to its parent compound hyperin (hyperoside) and
competitive potency against other galloylated flavonoids.[1] The addition of the galloyl moiety at
the 2"-position of the galactose sugar creates a "molecular hook" that drastically improves:

o Antioxidant Capacity: Lower IC50 values (approx.[2] 3.0 uM) compared to hyperin due to the
additional pyrogallol hydroxyls.[2]

 Antiviral Specificity: Up to a 23-fold increase in SARS-CoV-2 3CLpro inhibition compared to
non-galloylated parents, driven by specific binding in the S1' enzyme sub-pocket.[1][2]

» Antibacterial Synergy: Unique iron-chelating properties that restore antibiotic sensitivity in
multidrug-resistant (MDR) P. aeruginosa.[1][2]

Structural Architecture & The "Galloyl Effect"
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The critical differentiator is the galloyl group (3,4,5-trihydroxybenzoyl) attached to the sugar

moiety.[1][2] While the flavonoid backbone (quercetin) provides baseline bioactivity, the galloyl

group acts as a "force multiplier" for binding affinity and radical scavenging.[2]

Component Structure

Functional Contribution

Aglycone Quercetin

General kinase inhibition,

baseline antioxidant activity.[1]

Glycone Galactose

Improves solubility and
bioavailability compared to

aglycone.[2]

Modification 2"-O-Galloyl

The Potency Driver. Adds 3
phenolic hydroxyls (pyrogallol).
[1] Increases steric bulk for
enzyme pocket specificity
(e.g., 3CLpro, PTP1B).[2]

Comparative Potency Analysis

The following data aggregates experimental IC50 values to objectively compare 2"-O-GH

against its structural relatives.

A. Antioxidant Capacity (Radical Scavenging)

Data Source: Comparative analysis of Pyrola decorata phenolic components.[2][3]
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Compound DPPH IC50 (uM) ABTS IC50 (pM) Mechanism Note

Superior. Pyrogallol
group enables rapid

2"-O-Galloylhyperin 3.0+£0.2 35%+03
electron transfer (ET).

[1]

Lacks the additional 3
Hyperin (Parent) >5.0 >6.0 hydroxyls; slower
kinetics.[2]

Potent, but lacks the
Gallic Acid ~4.5 ~5.0 flavonoid backbone

synergy.[2]

High potency, but
] often lower solubility
Quercetin ~4.0 ~4.2 o )
limits effective cellular

concentration.[2]

B. Enzyme Inhibition & Antiviral Activity
Target: SARS-CoV-2 3CL Protease (Main Protease)[1][4][5]

Compound Inhibition Potency Binding Mode

] ] S1' Pocket Lock. Galloyl group
) High (Sub-micromolar )
2"-O-Galloylhyperin forms H-bonds with

potential)
Thr26/Leu27.[1]
Weak binding; lacks the
Hyperin Low extension to reach deep
pockets.[2]
~23-fold lower anti-proteolytic
Non-galloylated Flavonoids Low to Moderate activity than galloylated

variants.[2]

C. Transporter Inhibition

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/CN112587540A/en
https://www.researchgate.net/publication/379867145_Hidden_Treasure_Halophilic_Fungi_as_a_Repository_of_Bioactive_Lead_Compounds
https://www.researchgate.net/publication/379867145_Hidden_Treasure_Halophilic_Fungi_as_a_Repository_of_Bioactive_Lead_Compounds
https://www.researchgate.net/publication/379867145_Hidden_Treasure_Halophilic_Fungi_as_a_Repository_of_Bioactive_Lead_Compounds
https://patents.google.com/patent/CN112587540A/en
https://pubmed.ncbi.nlm.nih.gov/41097008/
https://www.mdpi.com/1424-8247/14/9/892
https://patents.google.com/patent/CN112587540A/en
https://www.researchgate.net/publication/379867145_Hidden_Treasure_Halophilic_Fungi_as_a_Repository_of_Bioactive_Lead_Compounds
https://www.researchgate.net/publication/379867145_Hidden_Treasure_Halophilic_Fungi_as_a_Repository_of_Bioactive_Lead_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Target: OATP1B1 (Hepatic uptake transporter)[2]

o 2"-O-Galloylhyperin IC50:19 pM[1]

» Significance: Modulates drug-drug interactions; indicates high affinity for hepatic transport
proteins, relevant for pharmacokinetics.[1][2]

Mechanistic Pathways (Visualized)

Diagram 1: The "Galloyl Anchor" Mechanism in Viral Protease
Inhibition

This diagram illustrates why 2"-O-GH outperforms hyperin in inhibiting the SARS-CoV-2 3CL
protease.[1]
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Caption: The galloyl moiety acts as a specific anchor within the S1' sub-pocket of the viral
protease, a mechanism unavailable to the parent compound hyperin.[1]

Diagram 2: Antibacterial Synergy via Iron Chelation

2"-O-GH acts as a "false siderophore," disrupting bacterial iron homeostasis.[1][2]
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Caption: 2"-O-GH chelates iron, inducing starvation and ROS stress in bacteria, which re-
sensitizes resistant strains to antibiotics like Imipenem.[1]

Experimental Protocols

To validate these potency claims in your own lab, use the following standardized protocols.

Protocol A: DPPH Radical Scavenging Assay (Standardized)

Objective: Determine antioxidant IC50.[2]

o Preparation: Dissolve 2"-O-galloylhyperin in methanol to create a stock solution (1 mM).
Prepare serial dilutions (1-100 uM).

o Reagent: Prepare a fresh 0.1 mM DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol.
Keep in dark.

e Reaction:

o Add 100 pL of sample dilution to 100 pL of DPPH solution in a 96-well plate.
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o Include a solvent control (Methanol + DPPH) and a positive control (Ascorbic Acid or
Hyperin).[2]

 Incubation: Incubate in the dark at Room Temperature (25°C) for 30 minutes.
o Measurement: Read absorbance at 517 nm using a microplate reader.
» Calculation:

Plot % Inhibition vs. Concentration to derive IC50.[2]

Protocol B: SARS-CoV-2 3CLpro Inhibition Assay (FRET-based)

Objective: Quantify antiviral enzymatic inhibition.[1]

e Enzyme: Recombinant SARS-CoV-2 3CL protease (final conc. 50 nM).[2]

o Substrate: FRET substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans).[1][2]
» Buffer: 20 mM Tris-HCI (pH 7.3), 100 mM NaCl, 1 mM EDTA, 1 mM DTT.

e Procedure:

o Pre-incubate Enzyme (10 L) with 2"-O-galloylhyperin (various concentrations) for 10 mins
at 37°C.

o Initiate reaction by adding Substrate (10 pL, final conc. 20 uM).
o Detection: Monitor fluorescence for 30 mins (Ex: 340 nm / Em: 490 nm).
o Analysis: Determine initial velocity (

) and calculate % inhibition relative to DMSO control.

References
e Source for IC50 values (DPPH: 3 uM, ABTS: 3.

o Khamto, N., et al. (2025).[2] Discovery of Galloyl-Flavonoid Conjugates as SARS-CoV-2
3CLpro Inhibitors: Understanding Binding Interactions Through Computational Approaches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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